Cas no 1798486-67-5 (N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide
• CAS No: 1798486-67-5
• MF: C₁₅H₁₄F₃NO₃
• MW: 313.271774768829
• CID: 5374971
• Update Time: 2025-05-23

N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C15H14F3NO3/c1-21-13(12-7-4-8-22-12)9-19-14(20)10-5-2-3-6-11(10)15(16,17)18/h2-8,13H,9H2,1H3,(H,19,20)
• InChI Key： WGHCZPHKYVXECW-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)OC)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide

Recent Advances in the Study of N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide (CAS: 1798486-67-5)

In recent years, the compound N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide (CAS: 1798486-67-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and trifluoromethyl benzamide moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's role as a potent modulator of specific biological pathways. Studies have demonstrated that N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide exhibits high affinity for certain protein targets, which are implicated in inflammatory and oncogenic processes. This has opened new avenues for its application in treating conditions such as chronic inflammation and certain types of cancer. The compound's trifluoromethyl group is believed to enhance its binding affinity and metabolic stability, making it a valuable candidate for further drug development.

Another area of interest is the optimization of the synthetic route for this compound. Researchers have developed more efficient and scalable methods for its production, which is crucial for advancing it to clinical trials. Recent publications highlight the use of novel catalytic systems and green chemistry approaches to improve yield and reduce environmental impact. These advancements not only facilitate large-scale production but also ensure the compound's accessibility for further pharmacological studies.

Preclinical evaluations have provided encouraging results regarding the compound's safety and efficacy. In vivo studies using animal models have shown that N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide possesses favorable pharmacokinetic properties, including good oral bioavailability and a manageable toxicity profile. These findings support its potential transition into human clinical trials, pending further validation.

In conclusion, the latest research on N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide (CAS: 1798486-67-5) underscores its therapeutic potential and highlights the progress made in understanding its biological activity and synthetic accessibility. Continued investigations are expected to further elucidate its mechanisms and expand its applications in medicine. This compound represents a promising lead in the development of novel therapeutics for challenging diseases.